Cas no 178459-69-3 (L-Glutamic acid, L-methionyl-L-leucyl-L-lysyl-L-lysyl-L-isoleucyl-)

• Product Name: L-Glutamic acid, L-methionyl-L-leucyl-L-lysyl-L-lysyl-L-isoleucyl-
• CAS No: 178459-69-3
• MF: C₃₄H₆₄N₈O₉S
• MW: 760.985167503357
• CID: 1366970
• PubChem ID: 71353391
• Update Time: 2025-04-20

L-Glutamic acid, L-methionyl-L-leucyl-L-lysyl-L-lysyl-L-isoleucyl- Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, L-methionyl-L-leucyl-L-lysyl-L-lysyl-L-isoleucyl-
• (2S)-2-[[(2S,3S)-2-[[(2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]-4-methylpentanoyl]amino]hexanoyl]amino]hexanoyl]amino]-3-methylpentanoyl]amino]pentanedioic
• L-Methionyl-L-leucyl-L-lysyl-L-lysyl-L-isoleucyl-L-glutamic acid
• DTXSID20778138
• 178459-69-3

• Inchi： 1S/C34H64N8O9S/c1-6-21(4)28(33(49)40-25(34(50)51)13-14-27(43)44)42-31(47)24(12-8-10-17-36)38-30(46)23(11-7-9-16-35)39-32(48)26(19-20(2)3)41-29(45)22(37)15-18-52-5/h20-26,28H,6-19,35-37H2,1-5H3,(H,38,46)(H,39,48)(H,40,49)(H,41,45)(H,42,47)(H,43,44)(H,50,51)/t21-,22-,23-,24-,25-,26-,28-/m0/s1
• InChI Key： NLOGNUCPZBHCTD-FNARAVPISA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCC(=O)O)=O)[C@@H](C)CC)=O)CCCCN)=O)CCCCN)=O)CC(C)C)=O)N

Computed Properties

• Exact Mass: 760.45212
• Monoisotopic Mass: 760.45169682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 52
• Rotatable Bond Count: 29
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.6
• Topological Polar Surface Area: 324Ų

Experimental Properties

• PSA: 298.16